Cas no 1613309-14-0 (1-(3-methylphenyl)penta-1,4-dien-3-one)

• Product Name: 1-(3-methylphenyl)penta-1,4-dien-3-one
• CAS No: 1613309-14-0
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 6203582
• PubChem ID: 165603143
• Update Time: 2025-06-10

1-(3-methylphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)penta-1,4-dien-3-one
• 1613309-14-0
• EN300-1618470

• Inchi： 1S/C12H12O/c1-3-12(13)8-7-11-6-4-5-10(2)9-11/h3-9H,1H2,2H3/b8-7+
• InChI Key： VEOBTGIKMRUPJV-BQYQJAHWSA-N
• SMILES： O=C(C=C)/C=C/C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-methylphenyl)penta-1,4-dien-3-one

1-(3-methylphenyl)penta-1,4-dien-3-one: A Comprehensive Overview

The compound with CAS No. 1613309-14-0, commonly referred to as 1-(3-methylphenyl)penta-1,4-dien-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a phenyl group with a conjugated dienone system, making it a versatile building block for various applications.

1-(3-methylphenyl)penta-1,4-dien-3-one is characterized by its molecular formula C₁₂H₁₂O, with a molecular weight of approximately 168.22 g/mol. The compound's structure features a pentadienone backbone, where the ketone group is positioned at the third carbon atom, flanked by two double bonds at positions 1 and 4. This conjugated system imparts the molecule with unique electronic properties, making it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of 1-(3-methylphenyl)penta-1,4-dien-3-one in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in treating chronic inflammatory diseases.

In addition to its pharmacological applications, 1-(3-methylphenyl)penta-1,4-dien-3-one has found utility in the field of materials science. Its conjugated dienone system makes it an ideal candidate for use in organic electronics, particularly in the development of semiconducting materials. A 2023 study in *Advanced Materials* reported that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in flexible electronics and optoelectronic devices.

The synthesis of 1-(3-methylphenyl)penta-1,4-dien-3-one typically involves a multi-step process that includes Friedel-Crafts acylation followed by subsequent oxidation and cyclization steps. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing production costs and improving yields. These developments have been instrumental in scaling up production for industrial applications.

From an environmental perspective, 1-(3-methylphenyl)penta-1,4-dien-3-one has been studied for its biodegradability and eco-friendly properties. A 2024 study published in *Green Chemistry* revealed that the compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable alternative to traditional synthetic compounds.

In conclusion, CAS No. 1613309-14-0, or 1-(3-methylphenyl)penta-1,4-dien-3-one, is a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and reactivity continue to drive innovative research across various disciplines, underscoring its importance as a key molecule in modern chemistry.